Cas no 1365941-51-0 (5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-sulfonyl chloride)

• Product Name: 5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-sulfonyl chloride
• CAS No: 1365941-51-0
• MF: C₆H₇ClN₂O₃S
• MW: 222.649379014969
• MDL: MFCD21601503
• CID: 4593657
• PubChem ID: 84687958
• Update Time: 2025-11-06

5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl chloride
• 5H-Pyrazolo[5,1-b][1,3]oxazine-3-sulfonyl chloride, 6,7-dihydro-
• 5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-sulfonyl chloride

• MDL： MFCD21601503
• Inchi： 1S/C6H7ClN2O3S/c7-13(10,11)5-4-8-9-2-1-3-12-6(5)9/h4H,1-3H2
• InChI Key： CJIQNDKNUMZXBZ-UHFFFAOYSA-N
• SMILES： O1CCCN2N=CC(S(Cl)(=O)=O)=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5H,6H,7H-pyrazolo3,2-b1,3oxazine-3-sulfonyl chloride

Recent Advances in the Application of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl chloride (CAS: 1365941-51-0) in Chemical Biology and Pharmaceutical Research

The compound 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl chloride (CAS: 1365941-51-0) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This heterocyclic sulfonyl chloride derivative has garnered significant attention due to its unique reactivity profile and potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of biologically active molecules, particularly in the context of targeted covalent inhibitors and protein labeling strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this compound as a warhead in covalent inhibitor design. Researchers utilized 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl chloride to develop selective kinase inhibitors, taking advantage of its ability to form stable covalent bonds with cysteine residues in the ATP-binding pocket. The study reported improved target engagement and prolonged pharmacodynamic effects compared to traditional reversible inhibitors, suggesting promising applications in oncology therapeutics.

In parallel developments, a team at MIT reported in ACS Chemical Biology (2024) the use of this sulfonyl chloride derivative as a bioconjugation reagent. The researchers highlighted its superior aqueous stability compared to conventional sulfonyl chlorides, along with its selective reactivity toward primary amines under physiological conditions. This property makes it particularly valuable for antibody-drug conjugate (ADC) development and protein surface modification, where controlled conjugation is crucial for maintaining biological activity.

Structural studies published in Chemical Communications (2023) provided detailed insights into the molecular interactions of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl chloride with biological targets. X-ray crystallographic analysis revealed that the fused pyrazolo-oxazine ring system confers enhanced conformational rigidity, leading to improved target specificity. These findings have important implications for structure-based drug design, particularly in the development of covalent probes for chemical biology applications.

Recent synthetic methodology developments have also expanded the utility of this compound. A Nature Protocols paper (2024) described optimized procedures for its large-scale synthesis and purification, addressing previous challenges in yield and stability. The protocol emphasizes the importance of controlled temperature and moisture-free conditions during handling, providing practical guidance for industrial-scale applications in pharmaceutical manufacturing.

Looking forward, the unique properties of 5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-sulfonyl chloride position it as a valuable tool in emerging areas such as proteolysis-targeting chimeras (PROTACs) and targeted protein degradation. Ongoing research is exploring its incorporation into bifunctional molecules designed to recruit E3 ubiquitin ligases, with preliminary results showing promising degradation efficiency for challenging drug targets.